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Compound of Interest

Compound Name: Albiducin A

Cat. No.: B15567726 Get Quote

For Immediate Release

A comprehensive technical guide detailing the physical and chemical properties of Albiducin
A, a novel salicylaldehyde antibiotic, is now available for researchers, scientists, and drug

development professionals. This document synthesizes the available data on this promising

natural product isolated from the ash-tree associated saprotrophic fungus Hymenoscyphus

albidus.

Albiducin A has emerged as a molecule of interest due to its unique structural features and

biological activity. Understanding its fundamental physicochemical characteristics is paramount

for its potential development as a therapeutic agent. This guide provides a structured overview

of its known properties, supported by experimental details where available.

Physicochemical Characteristics of Albiducin A
The following table summarizes the key physical and chemical properties of Albiducin A that

have been reported in the primary literature.
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Property Data

Molecular Formula C₁₄H₁₆O₅

Molecular Weight 264.27 g/mol

Appearance Colorless oil

Optical Rotation [α]²⁰D +12.5 (c 0.1, MeOH)

UV (MeOH) λmax (log ε) 218 (4.01), 269 (3.45), 337 (3.24) nm

IR (ATR) νmax 3378, 2927, 1656, 1613, 1464, 1261, 1028 cm⁻¹

HR-ESIMS
m/z [M+H]⁺ calcd for C₁₄H₁₇O₅: 265.1071;

found: 265.1070

Spectroscopic Data
Detailed spectroscopic analysis has been crucial in the elucidation of Albiducin A's structure.

The following are the reported Nuclear Magnetic Resonance (NMR) data.

¹H NMR (600 MHz, Methanol-d₄) δ [ppm]
Position δ (ppm) Multiplicity J (Hz)

3 6.78 d 8.6

4 6.74 d 8.6

6 9.69 s

1' 4.88 d 7.8

2' 3.20 m

3' 3.35 m

4' 3.28 m

5' 3.40 m

6'a 3.87 dd 11.9, 2.1

6'b 3.67 dd 11.9, 5.6
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¹³C NMR (151 MHz, Methanol-d₄) δ [ppm]
Position δ (ppm)

1 162.7

2 118.8

3 116.0

4 131.6

5 134.1

6 197.0

1' 104.5

2' 75.1

3' 78.0

4' 71.6

5' 78.1

6' 62.8

Experimental Protocols
The characterization of Albiducin A involved a series of meticulous experimental procedures

to isolate and identify the compound, as well as to determine its properties.

Isolation and Purification
Albiducin A was isolated from the culture broth of Hymenoscyphus albidus. The general

workflow for its extraction and purification is outlined below.

Extraction Purification

Culture Broth of H. albidus Liquid-Liquid Extraction
(Ethyl Acetate) Crude Extract Silica Gel Chromatography Sephadex LH-20 Chromatography Preparative HPLC Albiducin A
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Figure 1. General workflow for the isolation and purification of Albiducin A.

Structure Elucidation
The chemical structure of Albiducin A was determined using a combination of spectroscopic

techniques.

Spectroscopic Analysis

Pure Albiducin A

1D & 2D NMR
(¹H, ¹³C, COSY, HSQC, HMBC)

High-Resolution Mass Spectrometry
(HR-ESIMS) UV Spectroscopy IR Spectroscopy

Elucidated Structure of Albiducin A

Click to download full resolution via product page

Figure 2. Methodologies used for the structural elucidation of Albiducin A.

Concluding Remarks
This technical guide provides a foundational understanding of the physicochemical properties

of Albiducin A. The data presented herein are essential for any further research and

development involving this novel antibiotic. As a natural product with interesting biological

activities, Albiducin A represents a valuable lead for the development of new therapeutic

agents. Further studies are warranted to explore its full potential, including its mechanism of

action, stability, and formulation development.

To cite this document: BenchChem. [Unveiling Albiducin A: A Technical Guide to Its
Physicochemical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15567726#physical-and-chemical-properties-of-
albiducin-a]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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